Cas no 100775-23-3 (Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)-)
100775-23-3 structure
Product Name:Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)-
CAS No:100775-23-3
MF:C21H30O7S
MW:426.52370595932
CID:124224
PubChem ID:193324
Update Time:2025-04-18
Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)- Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)-
- CORTICOSTERONE 21-SULFATE POTASSIUM
- Corticosterone 21-sulfate potassium salt
- 4-Pregnene-11β,21-diol-3,20-dione 21-sulfate
- 11β,21-Dihydroxy-4-pregnene-3,20-dione 21-sulfate
- 11β,21-Dihydroxy-4-pregnene-3,20-dione 21-sulfate, 4-Pregnene-11β,21-diol-3,20-dione 21-sulfate
- BDBM50420242
- (11beta)-11-Hydroxy-21-(sulfooxy)pregn-4-ene-3,20-dione
- DTXSID60911709
- 100775-23-3
- 1105-02-8
- SCHEMBL4948189
- CHEMBL2075012
- [2-[(8S,9S,10R,11S,13S,14S,17S)-11-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen sulfate
- 11-hydroxy-3,20-dioxopregn-4-en-21-yl hydrogen sulfate
- Corticosterone sulfate
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- Inchi: 1S/C21H30O7S/c1-20-8-7-13(22)9-12(20)3-4-14-15-5-6-16(18(24)11-28-29(25,26)27)21(15,2)10-17(23)19(14)20/h9,14-17,19,23H,3-8,10-11H2,1-2H3,(H,25,26,27)/t14-,15-,16+,17-,19+,20-,21-/m0/s1
- InChI Key: DWEMVKUDQCSHGT-HJTSIMOOSA-N
- SMILES: S(=O)(=O)(O)OCC([C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)=O
Computed Properties
- Exact Mass: 464.12717
- Monoisotopic Mass: 464.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 863
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 120.8
Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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